Cas no 131980-25-1 (DL-Phenylalanine, 3-nitro-, monohydrochloride)

• Product Name: DL-Phenylalanine, 3-nitro-, monohydrochloride
• CAS No: 131980-25-1
• MF: C₉H₁₁ClN₂O₄
• MW: 246.647641420364
• CID: 1229493
• PubChem ID: 22747866
• Update Time: 2025-05-20

DL-Phenylalanine, 3-nitro-, monohydrochloride Chemical and Physical Properties

Names and Identifiers

• DL-Phenylalanine, 3-nitro-, monohydrochloride
• SCHEMBL6747798
• BS-35299
• 3-nitrophenylalanine hydrochloride
• 3-Nitrophenylalanine HCl
• 131980-25-1
• 2-amino-3-(3-nitrophenyl)propanoic acid;hydrochloride

• Inchi： 1S/C9H10N2O4.ClH/c10-8(9(12)13)5-6-2-1-3-7(4-6)11(14)15;/h1-4,8H,5,10H2,(H,12,13);1H
• InChI Key： CEBCXIZYRLCPAE-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CC1C=CC=C(C=1)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 304.08271
• Monoisotopic Mass: 246.0407345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 104.69

Additional information on DL-Phenylalanine, 3-nitro-, monohydrochloride

DL-Phenylalanine, 3-nitro-, monohydrochloride (CAS No. 131980-25-1): A Comprehensive Overview

DL-Phenylalanine, 3-nitro-, monohydrochloride, identified by its CAS number 131980-25-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, derived from the amino acid phenylalanine, features a nitro group at the 3-position and is presented in its monohydrochloride salt form, enhancing its solubility and stability for various applications.

The nitration of phenylalanine introduces unique electronic and steric properties to the molecule, making it a valuable intermediate in synthetic chemistry. The presence of the nitro group not only influences the compound's reactivity but also its potential biological interactions. This modification has been explored in the development of novel pharmacological agents, where the altered electronic distribution can fine-tune binding affinities and metabolic pathways.

In recent years, research has highlighted the potential of nitro-substituted amino acids in modulating enzyme activity and receptor interactions. For instance, studies have demonstrated that compounds like DL-Phenylalanine, 3-nitro-, monohydrochloride can serve as probes to investigate the mechanisms of enzymatic oxidation and reduction processes. The nitro group acts as a handle for chemical modification, allowing researchers to design molecules with specific biological functions.

The monohydrochloride form of this compound enhances its pharmacokinetic properties, making it more suitable for formulation into drugs. The hydrochloride salt improves solubility in aqueous solutions, facilitating intravenous or oral administration. This aspect is particularly crucial in drug development, where bioavailability and stability are key determinants of therapeutic efficacy.

Current research in medicinal chemistry has leveraged DL-Phenylalanine, 3-nitro-, monohydrochloride to explore new therapeutic avenues. One notable area is its application in the synthesis of kinase inhibitors, where the nitro group can be used to modulate binding interactions with target proteins. Additionally, the compound has been investigated for its potential role in anti-inflammatory and neuroprotective therapies.

The structural features of this molecule make it a versatile building block for more complex drug candidates. Researchers have utilized computational modeling to predict how modifications at the nitro group can influence the compound's pharmacological profile. These studies have revealed promising leads for further optimization, aiming to enhance selectivity and reduce side effects.

Another exciting application lies in the field of bioimaging. Nitro-substituted compounds have shown potential as contrast agents in magnetic resonance imaging (MRI) due to their ability to interact with magnetic fields in a way that enhances signal detection. This property could be exploited to develop new diagnostic tools for medical imaging.

The synthesis of DL-Phenylalanine, 3-nitro-, monohydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to ensure high yields and purity. These synthetic methodologies are critical for producing enough material for both laboratory research and potential clinical trials.

In conclusion, DL-Phenylalanine, 3-nitro-, monohydrochloride (CAS No. 131980-25-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and functional properties make it a valuable tool for developing new drugs across various therapeutic areas. As research continues to uncover new applications for this compound, its importance in advancing medical science is likely to grow.